Cas no 29460-92-2 (2-Isobutylpyrazine)

2-Isobutylpyrazine Properties

Names and Identifiers

• 2-Isobutylpyrazine
• 2-(2-methylpropyl)Pyrazine
• 2-Isobutylpyrazin
• 2-isopropylpyrazine
• 2-methylpropylpyrazine
• Isobutylpyrazine
• DTXSID80183668
• MFCD00156150
• SCHEMBL510583
• NS00050465
• EINECS 249-647-2
• W-106987
• YAIMUUJMEBJXAA-UHFFFAOYSA-N
• 2-Isobutyl-pyrazine
• AC-16632
• 29460-92-2
• Pyrazine, 2-(2-methylpropyl)-
• FT-0652588
• SCHEMBL24317804
• (2-Methylpropyl)pyrazine
• CHEMBL317788
• AKOS006227754
• Pyrazine, (2-methylpropyl)-
• 2-Isobutyl pyrazine
• SCHEMBL25619094
• DB-068120
• +Expand

• MDL： MFCD00156150
• InChIKey： YAIMUUJMEBJXAA-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2/c1-7(2)5-8-6-9-3-4-10-8/h3-4,6-7H,5H2,1-2H3
• SMILES： CC(C)CC1=NC=CN=C1

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 136.1
• Heavy Atom Count: 10
• Complexity: 91.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• LogP: 1.67510
• PSA: 25.78000
• Refractive Index: 1.4875
• Boiling Point: 190.8°C at 760 mmHg
• Flash Point: 190.8 °C at 760 mmHg
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.958